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Introduction
Lead oxalate (PbC₂O₄) is a metal-organic compound whose thermal decomposition

characteristics are of interest in various fields, including materials science and chemical

synthesis. Understanding the kinetics of its thermal decomposition is crucial for controlling the

synthesis of lead-based materials and for safety assessments in processes where lead oxalate
may be an intermediate. This document provides a detailed protocol for the kinetic analysis of

lead oxalate thermal decomposition using thermogravimetric analysis (TGA) and summarizes

the known kinetic parameters.

The thermal decomposition of lead oxalate is a solid-state reaction that can be represented by

the following general equation:

PbC₂O₄(s) → Pb(s) + 2CO₂(g)

Under certain conditions, other products such as lead oxide (PbO) and carbon monoxide (CO)

may be formed. The kinetics of this decomposition, particularly the rate at which it occurs at
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different temperatures, can be quantified by determining the activation energy (Ea) and the pre-

exponential factor (A) of the Arrhenius equation.

Quantitative Data Summary
The following tables summarize the kinetic parameters for the thermal decomposition of lead
oxalate as determined by isothermal analysis. The data is based on the study by Bircumshaw

and Harris (1948), which remains a foundational reference on this topic.[1]

Table 1: Isothermal Rate Constants (k) for the Thermal Decomposition of Unground Lead
Oxalate.

Temperature (°C) Temperature (K)
Rate Constant (k)
for Acceleration
Period (s⁻¹)

Rate Constant (k)
for Decay Period
(s⁻¹)

309 582 6.46 x 10⁻³ 4.16 x 10⁻³

325 598 1.73 x 10⁻² 9.00 x 10⁻³

335 608 2.83 x 10⁻² 1.45 x 10⁻²

350 623 4.02 x 10⁻² 3.16 x 10⁻²

Table 2: Isothermal Rate Constants (k) for the Thermal Decomposition of Ground Lead
Oxalate.

Temperature (°C) Temperature (K)
Rate Constant (k)
for Acceleration
Period (s⁻¹)

Rate Constant (k)
for Decay Period
(s⁻¹)

325 598 2.09 x 10⁻² 7.81 x 10⁻³

Table 3: Activation Energy for the Thermal Decomposition of Lead Oxalate.

Parameter Value

Activation Energy (Ea) 36 kcal/mol (150.6 kJ/mol)
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Experimental Protocols
This section outlines a detailed methodology for the kinetic analysis of lead oxalate thermal

decomposition using a modern thermogravimetric analyzer.

Materials and Equipment
Lead(II) Oxalate (PbC₂O₄): High purity, dry powder.

Thermogravimetric Analyzer (TGA): Equipped with a high-precision balance, a furnace

capable of reaching at least 600°C with a programmable temperature controller, and a

system for controlling the atmosphere.

TGA Crucibles: Alumina or platinum crucibles are recommended.

Inert Gas: High-purity nitrogen or argon.

Analytical Balance: For accurate weighing of the sample.

Isothermal TGA Protocol
Sample Preparation: Accurately weigh 5-10 mg of dry lead oxalate powder into a TGA

crucible. Ensure the sample is evenly spread in a thin layer at the bottom of the crucible.

Instrument Setup:

Place the sample crucible and a reference crucible (if applicable) into the TGA furnace.

Purge the furnace with the inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at

least 30 minutes to ensure an inert atmosphere.

Experimental Run:

Rapidly heat the sample to the desired isothermal temperature (e.g., 309°C, 325°C,

335°C, or 350°C). A high heating rate (e.g., 100°C/min) is used to reach the target

temperature quickly.

Hold the sample at the isothermal temperature and record the mass loss as a function of

time until the decomposition is complete (i.e., no further mass loss is observed).
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Repeat the experiment for at least three other different isothermal temperatures.

Data Analysis:

Convert the mass loss data to the fraction decomposed (α) at different times (t).

Analyze the α vs. t data using appropriate solid-state reaction models. The decomposition

of lead oxalate has been shown to follow a sigmoidal curve, which can be described by

the Prout-Tompkins model or other nucleation and growth models.

Determine the rate constant (k) at each temperature by fitting the experimental data to the

chosen kinetic model.

Calculate the activation energy (Ea) and pre-exponential factor (A) from the Arrhenius plot

of ln(k) versus 1/T.

Non-Isothermal TGA Protocol
Sample Preparation: Prepare the sample as described in the isothermal protocol.

Instrument Setup: Set up the TGA as described in the isothermal protocol.

Experimental Run:

Heat the sample from ambient temperature to approximately 500°C at a constant heating

rate (β).

Typical heating rates for this type of analysis are 5, 10, 15, and 20°C/min.

Record the mass loss as a function of temperature.

Repeat the experiment for at least two other different heating rates.

Data Analysis:

Analyze the TGA data using model-free (isoconversional) methods, such as the Flynn-

Wall-Ozawa (FWO) or Kissinger-Akahira-Sunose (KAS) method, to determine the
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activation energy as a function of the extent of conversion. This approach avoids the

ambiguity of assuming a specific reaction model.

Alternatively, use model-fitting methods to determine the kinetic triplet (Ea, A, and the

reaction model) that best describes the experimental data.

Visualizations

Experimental Workflow for Kinetic Analysis of Lead Oxalate Thermal Decomposition

Sample Preparation Thermogravimetric Analysis (TGA)

Data Analysis

Results

Weigh 5-10 mg of Lead Oxalate

Load sample into TGA crucible

Instrument Setup (Inert Atmosphere)

Isothermal Method:
Heat rapidly to T and hold

Non-isothermal Method:
Heat at a constant rate

Isothermal Data Analysis:
- α vs. t curves
- Model fitting

- Arrhenius plot

Non-isothermal Data Analysis:
- Model-free methods (FWO, KAS)

- Model-fitting methods

Determination of Kinetic Parameters:
- Activation Energy (Ea)

- Pre-exponential Factor (A)
- Reaction Model

Click to download full resolution via product page

Caption: Workflow for TGA-based kinetic analysis.
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Logical Relationship of Kinetic Analysis
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Caption: Conceptual flow of kinetic data analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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